Cas no 33880-31-8 (Benzo[b]thiophene-6-carboxylic acid, 4-hydroxy-)

• Product Name: Benzo[b]thiophene-6-carboxylic acid, 4-hydroxy-
• CAS No: 33880-31-8
• MF: C₉H₆O₃S
• MW: 194.207141399384
• CID: 1066929
• PubChem ID: 82372262
• Update Time: 2025-04-20

Benzo[b]thiophene-6-carboxylic acid, 4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-6-carboxylic acid, 4-hydroxy-
• 4-hydroxy-1-benzothiophene-6-carboxylic acid
• EN300-151488
• Z1222423725
• AKOS022667168
• 33880-31-8
• 4-Hydroxybenzo[b]thiophene-6-carboxylicacid
• AT21713
• 4-Hydroxybenzo[b]thiophene-6-carboxylic acid

• Inchi： 1S/C9H6O3S/c10-7-3-5(9(11)12)4-8-6(7)1-2-13-8/h1-4,10H,(H,11,12)
• InChI Key： BHLSCQWDKXVESZ-UHFFFAOYSA-N
• SMILES： S1C=CC2C(=CC(C(=O)O)=CC1=2)O

Computed Properties

• Exact Mass: 194.00378
• Monoisotopic Mass: 194.00376522g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 85.8Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives